10.1039/C2AY05786G | Electrochemical aging of silver nanoparticles and its effects on bio-chemical sensing properties

Electrochemical aging of silver nanoparticles and its effects on bio-chemical sensing properties

Analytical Methods Pub Date: 2012-06-21 DOI: 10.1039/C2AY05786G

Abstract

In this work, interesting findings on the change in time stability for SERS and SEF based bio-chemical sensing properties of Ag nanoparticle films are reported. Ag nanoparticles were deposited on a Si or SiO₂ substrate using DC magnetron sputtering. By immersion of the Ag nanoparticle films into the Crystal Violet (CV) aqueous solutions, the long time stability of Ag nanoparticle films, from both the morphology, and SERS and SEF based sensing performances, were measured. Some key parameters like CV concentration and substrate conductivity were also discussed. We believe that the results reported in this paper can provide us with a reference regarding the environmental stability of the metal nanomaterials as well as their precision or reliability in the development of highly sensitive bio-chemical sensors.

Share View Original Text

Recommended Literature

[1] An efficient synthesis of (±)-frondosin B using a Stille–Heck reaction sequence† Kye-Simeon Masters,Bernard L. FlynnOrg. Biomol. Chem., 2010,8, 1290-1292 10.1039/B924542A
[2] Fabrication of double core–shell Si-based anode materials with nanostructure for lithium-ion battery† Jiangtao Han,Kairui Yu,Guanghui Yue,Huijuan Yue,Yan GuanRSC Adv., 2018,8, 9094-9102 10.1039/C7RA13606D
[3] Materials by design at high pressures Meiling Xu,Yinwei LiChem. Sci., 2022,13, 329-344 10.1039/D1SC04239D
[4] Barium hexaaluminate nanowhiskers synthesized by novel sol–gel process in reverse micellar media† Prashant K. Sahu,B. D. Kulkarni,R. B. Khomane,S. A. Pardhy,U. D. Phalgune,P. Rajmohanan,Renu PasrichaChem. Commun., 2003, 1876-1877 10.1039/B303815G
[5] Direct one-pot synthesis of L10–FePtAg nanoparticles with uniform and very small particle sizes† Xu Chen,Yi Wang,Hanbin Wang,Dan Shu,Jun Zhang,Pierre Ruterana,Hao WangJ. Mater. Chem. C, 2017,5, 5316-5322 10.1039/C7TC01253E
[6] Bacteriological, physiological, etc. Analyst, 1921,46, 55-57 10.1039/AN9214600055
[7] 4-Dodecylbenzenesulfonic acid (DBSA) promoted solvent-free diversity-oriented synthesis of primary carbamates, S-thiocarbamates and ureas† Ali Reza Sardarian,Iman Dindarloo InalooRSC Adv., 2015,5, 76626-76641 10.1039/C5RA14528G
[8] M3L2 metallo-cryptophanes: [2]catenane and simple cages†‡ James J. Henkelis,Tanya K. Ronson,Lindsay P. Harding,Michaele J. HardieChem. Commun., 2011,47, 6560-6562 10.1039/C1CC10806A
[9] Palladium supported on structurally stable phenanthroline-based polymer nanotubes as a high-performance catalyst for the aqueous Suzuki–Miyaura coupling reaction† Didi Yang,Shuhui Wang,Ting Dan,Dashuang Gao,Chaktong Au,Wanju Zhang,Yan ZhangNew J. Chem., 2021,45, 12120-12128 10.1039/D0NJ04864J
[10] Two-in-one template-assisted construction of hollow phosphide nanotubes for electrochemical energy storage† Leiyun Han,Xilong Liu,Zheng Cui,Yang Chen,Zijia Wang,Yu Tang,Yingjie Hua,Chongtai Wang,Haijiao Xie,Xudong ZhaoInorg. Chem. Front., 2022,9, 3398-3411 10.1039/D2QI00366J

Journal Name：Analytical Methods

Research Products

Borate(1-),hydrotris[3-(2-thienyl)-1H-pyrazolato-kN1]-, potassium, (T-4)- (9CI)

CAS no.: 134030-70-9
Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-

CAS no.: 179056-80-5
Acetoacetyl coenzyme A trisodium salt tetrahydrate

CAS no.: 102029-52-7
2-Fluoro-4-mercaptoaniline

CAS no.: 15178-48-0
Ethyl 4-amino-1-methyl-1H-imidazole-2-carboxylate hydrochloride

CAS no.: 180258-46-2
5-Fluorobenzo-2,1,3-thiadiazole

CAS no.: 17821-75-9
4-Isothiocyanato-4'-nitrodiphenyl Sulfide

CAS no.: 19822-35-6
4-Iodo-3-nitrophenol

CAS no.: 113305-56-9
C-(5-Phenyl-1H-imidazol-2-yl)-methylamine

CAS no.: 175531-38-1
Methane, trinitro-,ion(1-), potassium (1:1)

CAS no.: 14268-23-6